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Compound of Interest

Compound Name: 2-Amino-4-nitrophenol

Cat. No.: B125904 Get Quote

Essential Safety and Handling Guide for 2-
Amino-4-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Amino-4-nitrophenol. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risks associated with this chemical.

Personal Protective Equipment (PPE) and Safety
Data
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure to 2-Amino-4-nitrophenol. The following table summarizes key safety data

and recommended PPE.
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Parameter Value/Recommendation Citation

CAS Number 99-57-0

Molecular Formula C₆H₆N₂O₃

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause an allergic skin reaction.

May cause respiratory

irritation. Suspected of causing

genetic defects.

[1]

Signal Word Warning [2]

Eye Protection
Chemical safety goggles or a

face shield.
[3]

Skin Protection

Chemical-resistant gloves

(Nitrile for incidental contact;

Neoprene or Butyl rubber for

extended contact). A lab coat

or other protective clothing

should be worn.

[1][4][5]

Respiratory Protection

A NIOSH-approved respirator

with appropriate particulate

filters (N95 or higher) should

be used when handling the

powder outside of a chemical

fume hood.

[2][4]

Glove Material

Recommendation

No specific breakthrough time

data is available for 2-Amino-4-

nitrophenol. For incidental

contact, nitrile gloves are

recommended. For extended

contact or immersion,

neoprene or butyl rubber

gloves are advised based on

their general resistance to

[5][6]
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phenols and aromatic

compounds. It is crucial to

inspect gloves for any signs of

degradation and to replace

them immediately if

contamination is suspected.

Caption: Summary of key safety data and recommended Personal Protective Equipment for

handling 2-Amino-4-nitrophenol.

Experimental Protocols: Safe Handling and Disposal
Strict adherence to the following protocols is mandatory to ensure the safe handling and

disposal of 2-Amino-4-nitrophenol.

PPE Donning and Doffing Procedure
A meticulous procedure for putting on and taking off PPE is vital to prevent cross-

contamination.

Donning Sequence:

Lab Coat: Put on a clean, buttoned lab coat.

Respirator: If required, perform a fit check and don the respirator.

Eye Protection: Put on safety goggles or a face shield.

Gloves: Don the appropriate chemical-resistant gloves, ensuring they overlap the cuffs of the

lab coat.

Doffing Sequence:

Gloves: Remove gloves using a technique that avoids touching the outside of the glove with

bare hands. Dispose of them in a designated hazardous waste container.

Lab Coat: Remove the lab coat by folding it inward and place it in a designated laundry

container or disposal bag.
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Eye Protection: Remove eye protection.

Respirator: If worn, remove the respirator.

Hand Washing: Wash hands thoroughly with soap and water.

Chemical Handling Protocol
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[1] The work area must be well-ventilated, preferably within a chemical fume

hood.[3]

Weighing and Transfer: Handle solid 2-Amino-4-nitrophenol in a fume hood to avoid

inhalation of dust.[7] Use a scoop or spatula for transfers. Avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.

Spill Management: In the event of a spill, evacuate the area and remove all sources of

ignition.[8] For small spills, dampen the solid material with 60-70% ethanol and carefully

transfer it to a sealed container for disposal.[8] The spill area should then be cleaned with a

soap and water solution.[8]

Disposal Plan
All waste containing 2-Amino-4-nitrophenol must be treated as hazardous waste.

Waste Segregation: Collect all solid waste (e.g., contaminated gloves, weighing paper) and

liquid waste in separate, clearly labeled, and sealed containers.

Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical

name: "2-Amino-4-nitrophenol".

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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company.[1] Incineration is a recommended disposal method for nitrophenols.[9]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Amino-4-
nitrophenol.
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Safe Handling Workflow for 2-Amino-4-nitrophenol
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Caption: A logical workflow for the safe handling of 2-Amino-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

